Cas no 64959-04-2 (1(2H)-Naphthalenone, 7-cyclohexyl-3,4-dihydro-)

• Product name: 1(2H)-Naphthalenone, 7-cyclohexyl-3,4-dihydro-
• CAS No: 64959-04-2
• MF: C₁₆H₂₀O
• MW: 228.3294
• CID: 1683724
• PubChem ID: 15324703

1(2H)-Naphthalenone, 7-cyclohexyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 7-cyclohexyl-3,4-dihydro-
• starbld0033162
• 7-cyclohexyl-3,4-dihydro-1 (2H)-naphthalenone
• 7-cyclohexyl-3,4-dihydronaphthalen-1(2h)-one
• AKOS012024832
• 7-cyclohexyl-1-tetralone
• KOBCCFWRXKRBJZ-UHFFFAOYSA-N
• DB-197489
• MFCD17528165
• 7-Cyclohexyl-3,4-dihydro-1(2h)-naphthalenone
• SCHEMBL7104799
• NS-02916
• 7-CYCLOHEXYL-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE
• 7-cyclohexyl-1,2,3,4-tetrahydronaphthalen-1-one
• 64959-04-2

• Inchi： InChI=1S/C16H20O/c17-16-8-4-7-13-9-10-14(11-15(13)16)12-5-2-1-3-6-12/h9-12H,1-8H2
• InChI Key： KOBCCFWRXKRBJZ-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C2=CC3=C(CCCC3=O)C=C2

Computed Properties

• Exact Mass: 228.1515
• Monoisotopic Mass: 228.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 17.07